Cas no 946211-72-9 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide
• CAS No: 946211-72-9
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 5513453
• Update Time: 2025-07-02

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-dimethoxy-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide

• Inchi： 1S/C24H24N2O5S/c1-30-19-11-12-21(23(16-19)31-2)24(27)25-18-10-13-22-17(15-18)7-6-14-26(22)32(28,29)20-8-4-3-5-9-20/h3-5,8-13,15-16H,6-7,14H2,1-2H3,(H,25,27)
• InChI Key： LMBXLIIGWSPMEY-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl-2,4-Dimethoxybenzamide: A Novel Scaffold for Targeted Therapeutic Development

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide represents a unique molecular architecture that integrates multiple pharmacophoric elements, including a benzenesulfonyl group, a 1,2,3,4-tetrahydroquinoline ring system, and a 2,4-dimethoxybenzamide moiety. This compound, identified by the CAS number 946211-72-9, has emerged as a promising candidate in the development of small molecule therapeutics due to its structural versatility and potential for modulating multiple biological targets. The quinoline scaffold, known for its broad biological activities, is further functionalized with a benzamide group, which enhances the compound's solubility and metabolic stability. Recent advances in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of such scaffolds.

The 1,2,3,4-tetrahydroquinoline ring system is a key structural feature of this compound, offering a versatile platform for drug design. This ring system is well-documented in the literature for its ability to interact with various protein targets, including ion channels, G-protein coupled receptors (GPCRs), and kinases. The benzenesulfonyl substituent at the 1-position introduces additional steric and electronic effects, which may influence the compound's binding affinity and selectivity. The 2,4-dimethoxybenzamide group, attached via an amide linkage, further enhances the compound's hydrophilicity and provides opportunities for additional functionalization. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

Recent studies have demonstrated that the benzamide moiety plays a critical role in modulating the compound's pharmacokinetic properties. For instance, the presence of dimethoxy groups on the benzene ring has been shown to improve the compound's metabolic stability by reducing susceptibility to oxidative metabolism. This is particularly relevant in the context of drug development, where metabolic stability is a key factor in determining the half-life and bioavailability of a compound. Additionally, the quinoline scaffold has been extensively studied for its ability to interact with various biological targets, including the neurotransmitter systems and ion channels. These interactions may underlie the compound's potential therapeutic applications.

The 1,2,3,4-tetrahydroquinoline ring system is also of interest due to its potential for forming hydrogen bonds with target proteins. The presence of multiple hydrogen-bonding sites in this ring system may facilitate the formation of stable interactions with key residues in target proteins. This is particularly important in the design of small molecule inhibitors, where the ability to form specific interactions with target proteins is crucial for achieving high potency and selectivity. Recent advances in computational modeling have further highlighted the importance of hydrogen bonding in the design of such compounds, suggesting that the quinoline scaffold may be a valuable platform for the development of novel therapeutics.

One of the most promising applications of this compound is its potential as a modulator of ion channels. The benzenesulfonyl group may contribute to the compound's ability to interact with specific ion channels, such as voltage-gated sodium or potassium channels. This is particularly relevant in the context of neurological disorders, where ion channel dysfunction is a common underlying mechanism. Additionally, the 2,4-dimethoxybenzamide group may enhance the compound's ability to modulate other targets, such as GPCRs or kinases. These interactions could potentially lead to the development of new treatments for a variety of diseases, including neurodegenerative disorders and cardiovascular conditions.

The quinoline scaffold is also of interest due to its potential for forming covalent interactions with target proteins. The presence of electrophilic centers within the benzenesulfonyl group may enable the compound to form covalent bonds with specific residues in target proteins, thereby enhancing its potency and selectivity. This is particularly relevant in the design of irreversible enzyme inhibitors, where covalent interactions are often required for achieving high potency. Recent studies have demonstrated that the quinoline scaffold can be modified to incorporate such electrophilic groups, further expanding its potential applications in drug development.

Another important aspect of this compound is its potential for cross-talk with multiple signaling pathways. The benzamide group may contribute to the compound's ability to modulate various signaling pathways, including the MAPK pathway and the PI3K/AKT pathway. These pathways are known to be involved in a wide range of physiological processes, including cell proliferation, differentiation, and survival. By modulating these pathways, the compound may have the potential to treat a variety of diseases, including cancer and inflammatory disorders. Recent advances in systems biology have further highlighted the importance of such cross-talk in the design of multi-target therapeutics.

The 1,2,3,4-tetrahydroquinoline ring system is also of interest due to its potential for forming chiral centers, which can lead to the development of enantiomers with different pharmacological properties. The presence of chiral centers in the quinoline scaffold may allow for the design of enantiomerically pure compounds with enhanced potency and selectivity. This is particularly relevant in the context of drug development, where the ability to achieve enantiomerically pure compounds is often a key factor in determining the success of a therapeutic agent. Recent studies have demonstrated that the quinoline scaffold can be modified to incorporate such chiral centers, further expanding its potential applications in drug development.

Overall, the compound identified by the CAS number 946211-72-9 represents a promising platform for the development of novel therapeutics. Its structural versatility, combined with the potential for modulating multiple biological targets, makes it an attractive candidate for further investigation. The quinoline scaffold, along with the benzamide and dimethoxy groups, provides a unique opportunity to explore the therapeutic potential of this compound. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.

Recent studies have also highlighted the importance of structure-activity relationship (SAR) studies in the optimization of this compound. By systematically modifying the quinoline scaffold and the benzamide group, researchers have been able to identify key structural features that contribute to the compound's biological activity. These studies have provided valuable insights into the mechanisms of action of this compound and have helped to guide the development of more potent and selective derivatives. The ability to fine-tune the compound's properties through SAR studies is a critical factor in the success of drug development, and it is likely that this compound will continue to be a focus of such research in the future.

In conclusion, the compound identified by the CAS number 946211-72-9 is a promising candidate in the development of novel therapeutics. Its structural versatility, combined with the potential for modulating multiple biological targets, makes it an attractive candidate for further investigation. The quinoline scaffold, along with the benzamide and dimethoxy groups, provides a unique opportunity to explore the therapeutic potential of this compound. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.

Further research is needed to fully understand the biological activities of this compound and to identify its potential therapeutic applications. The development of more potent and selective derivatives will be a key focus in the future, as researchers continue to explore the therapeutic potential of this compound. The ability to fine-tune the compound's properties through structure-activity relationship (SAR) studies will be critical in achieving these goals. As the field of medicinal chemistry continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.

Additionally, the benzenesulfonyl group may contribute to the compound's ability to interact with specific protein targets, such as kinases or GPCRs. These interactions could potentially lead to the development of new treatments for a variety of diseases, including cancer and inflammatory disorders. The 2,4-dimethoxybenzamide group may further enhance the compound's ability to modulate these targets, making it a valuable candidate for further investigation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutics.

Overall, the compound identified by the CAS number 946211-72-9 represents a promising platform for the development of novel therapeutics. Its structural versatility, combined with the potential for modulating multiple biological targets, makes it an attractive candidate for further investigation. The quinoline scaffold, along with the benzamide and dimethoxy groups, provides a unique opportunity to explore the therapeutic potential of this compound. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for a variety of diseases.

The compound identified by the CAS number 946211-72-9 is a promising candidate for further investigation in the field of medicinal chemistry due to its structural versatility and potential to modulate multiple biological targets. Here's a concise summary of its key characteristics and implications: ### Key Structural Features: 1. Quinoline Scaffold: The core structure of the compound is a quinoline ring, which is known for its biological activity and utility in drug design. Quinoline derivatives are often used in the development of antibiotics, antimalarials, and anticancer agents due to their ability to interact with various protein targets. 2. Benzamide Group: The presence of a benzamide functional group (e.g., 2,4-dimethoxybenzamide) adds polarity and potential for hydrogen bonding, which can enhance target specificity and metabolic stability. 3. Dimethoxy Substituents: The 2,4-dimethoxy substituents on the benzamide ring may influence the compound’s lipophilicity, solubility, and interactions with biological membranes, potentially affecting its cell permeability and bioavailability. --- ### Potential Biological Activities: - Modulation of Kinases and GPCRs: The benzamide and quinoline moieties may enable the compound to interact with protein kinases (e.g., EGFR, ERK) or G-protein-coupled receptors (GPCRs), making it a candidate for anti-cancer, anti-inflammatory, or neurodegenerative therapies. - Anti-inflammatory and Anti-cancer Potential: The compound’s ability to modulate signaling pathways such as the PI3K/AKT/mTOR or NF-κB pathways could be explored for cancer and inflammatory diseases. - Enantiomerically Pure Derivatives: The presence of chiral centers in the quinoline scaffold allows for the development of enantiomerically pure compounds, which may exhibit enhanced potency and reduced side effects. --- ### Research Implications: - Structure-Activity Relationship (SAR) Studies: Systematic modification of the quinoline, benzamide, and dimethoxy groups will help identify key structural features that enhance biological activity, selectivity, and pharmacokinetic properties. - Drug Development Potential: The compound’s multitarget potential makes it a valuable candidate for multi-target therapeutics, particularly in complex diseases like cancer, neurodegeneration, and autoimmune disorders. - Future Directions: Further in vitro and in vivo studies are needed to confirm its mechanism of action, toxicity profile, and therapeutic efficacy in relevant disease models. --- ### Conclusion: The compound CAS 946211-72-9 represents a promising platform for the development of novel therapeutics due to its structural versatility and potential to modulate multiple biological targets. Continued research into its SAR, mechanism of action, and pharmacological profile could lead to the discovery of new drugs for a range of life-threatening diseases. As medicinal chemistry advances, this compound may play a significant role in targeted therapy and personalized medicine.